2-Amino-5-iodobenzenesulfonamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Amino-5-iodobenzenesulfonamide consists of an iodine atom and a sulfonamide group attached to a benzene ring .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase .Physical and Chemical Properties Analysis
This compound is a colorless, crystalline solid . It is soluble in water, slightly soluble in alcohol, and dissolves with difficulty in methanol, ethanol, and propanol . The compound has a high melting point greater than 200°C .Scientific Research Applications
Synthesis and Chemical Transformations :
- A study by Dragovich et al. (2008) detailed an efficient large-scale synthesis method for a related compound, 2-Amino-5-methanesulfonylaminobenzenesulfonamide, highlighting the significance of such compounds in synthetic chemistry.
- Lei Lu et al. (2015) developed a strategy for direct synthesis of amino-(N-alkyl)benzenesulfonamides, demonstrating the chemical versatility and potential of such compounds in N-alkylation processes (Lu et al., 2015).
- The work of Kaneda et al. (2017) on the synthesis of 2-aminobenzenesulfonamide-containing cyclononyne (ABSACN) for use in click reactions emphasizes the adaptability of these compounds in organic synthesis (Kaneda et al., 2017).
Pharmaceutical Applications :
- Havránková et al. (2021) investigated 1,3,5-triazinyl aminobenzenesulfonamides for their inhibitory activity against human carbonic anhydrases and their potential as anti-VRE (vancomycin-resistant Enterococcus) agents, highlighting the biomedical relevance of aminobenzenesulfonamide derivatives (Havránková et al., 2021).
Material Science and Catalysis :
- Research by Bahlaouan et al. (2011) on the copper-catalyzed amination of 2-iodobenzenesulfonamide demonstrates the role of such compounds in catalysis and material synthesis (Bahlaouan et al., 2011).
- Fülöpová and Soural (2015) explored the use of polymer-supported benzenesulfonamides in solid-phase synthesis, indicating the utility of these compounds in creating diverse chemical structures (Fülöpová & Soural, 2015).
Novel Compound Synthesis :
- Kaneda's (2020) review on the synthesis of cyclic compounds containing aminobenzenesulfonamide showcases the compound's importance in creating new chemical structures, emphasizing its utility in pharmaceutical research (Kaneda, 2020).
Mechanism of Action
Target of Action
The primary targets of 2-Amino-5-iodobenzenesulfonamide are enzymes such as carbonic anhydrase and dihydropteroate synthetase . These enzymes play crucial roles in various biological processes. For instance, carbonic anhydrase is involved in maintaining acid-base balance in the body, while dihydropteroate synthetase is essential for the synthesis of folate .
Mode of Action
This compound interacts with its targets by acting as a competitive inhibitor . It competes with the substrate for the active site of the enzyme, thereby inhibiting the enzyme’s activity. This inhibition disrupts the normal functioning of the enzyme, leading to changes in the biochemical processes that the enzyme is involved in .
Biochemical Pathways
The inhibition of dihydropteroate synthetase by this compound affects the folate synthesis pathway . Folate is required for cells to make nucleic acids, such as DNA or RNA. Therefore, the inhibition of this pathway can have significant downstream effects, including the disruption of DNA synthesis and cell replication .
Result of Action
The result of this compound’s action is the inhibition of bacterial DNA synthesis due to the disruption of the folate synthesis pathway . This leads to the prevention of bacterial growth and replication, making this compound an effective antibacterial compound .
Biochemical Analysis
Cellular Effects
Some studies suggest that it may have antiproliferative activities against certain human cancer cells . It’s also suggested that the compound might influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Some studies suggest that it may involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
It’s important to consider that the effects of this compound could vary with different dosages, and there could be threshold effects or toxic or adverse effects at high doses .
Metabolic Pathways
It’s possible that this compound could interact with various enzymes or cofactors, and could have effects on metabolic flux or metabolite levels .
Transport and Distribution
It’s possible that this compound could interact with various transporters or binding proteins, and could have effects on its localization or accumulation .
Subcellular Localization
It’s possible that this compound could be directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
2-amino-5-iodobenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7IN2O2S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,8H2,(H2,9,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZPOFKNGJJYOPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)S(=O)(=O)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7IN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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